![molecular formula C15H11BrN2O2 B5462766 2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide](/img/structure/B5462766.png)
2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide
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Overview
Description
2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide, also known as BPCA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BPCA is a member of the acetamide family, and its chemical structure consists of a bromophenoxy group, a cyanophenyl group, and an acetamide group.
Mechanism of Action
The mechanism of action of 2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide is not fully understood, but it is believed to involve the modulation of several signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway, the nuclear factor kappa B (NF-κB) pathway, and the phosphoinositide 3-kinase (PI3K)/Akt pathway. This compound has been reported to inhibit the activation of these pathways, leading to the downregulation of pro-inflammatory cytokines, the induction of apoptosis, and the reduction of tumor growth.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer research, this compound has been reported to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activation of NF-κB and MAPK pathways, and attenuate the infiltration of immune cells. In neurological disorder research, this compound has been reported to improve cognitive function, reduce neuroinflammation, and protect against neuronal damage.
Advantages and Limitations for Lab Experiments
2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, this compound also has some limitations, such as its relatively high cost, limited availability, and potential toxicity at high concentrations.
Future Directions
There are several future directions for 2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide research, including the investigation of its pharmacokinetics and pharmacodynamics in vivo, the development of novel this compound derivatives with improved efficacy and safety profiles, and the evaluation of this compound in combination with other therapeutic agents for the treatment of various diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the biological effects of this compound and to identify its specific targets.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound with promising potential as a therapeutic agent in cancer, inflammation, and neurological disorders. This compound has been shown to modulate several signaling pathways, induce apoptosis, and reduce tumor growth, inflammation, and neuroinflammation. Although this compound has some limitations, its advantages and potential future directions make it an exciting area of scientific research.
Synthesis Methods
The synthesis of 2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide involves the reaction of 2-bromophenol and 2-cyanophenylacetic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white solid with a melting point of 120-121°C.
Scientific Research Applications
2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis through the modulation of several signaling pathways. In inflammation research, this compound has been reported to reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. In neurological disorder research, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models.
Properties
IUPAC Name |
2-(2-bromophenoxy)-N-(2-cyanophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2O2/c16-12-6-2-4-8-14(12)20-10-15(19)18-13-7-3-1-5-11(13)9-17/h1-8H,10H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VORVZWNTICPQKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)NC(=O)COC2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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